Cas no 4963-01-3 (isomitraphylline)

isomitraphylline Properties

Names and Identifiers

• isomitraphylline
• ISOMITRAPHYLLINE(P)
• ISOMITRAPHYLLINE(P) PrintBack
• ajmalicine oxindole-A
• Isospeciophylline
• Pteropodine
• (1'S,3S,4a'S,5a'S,10a'R)-methyl 1'-methyl-2-oxo-1',4a',5',5a',7',8',10',10a'-octahydrospiro[indoline-3,6'-pyrano[3,4-f]indolizine]-4'-carboxylate
• AKOS040761901
• HY-120720
• FS-6908
• Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (7alpha,19alpha)-
• Ajmalicine oxindole A
• CS-0078903
• E88914
• Isomitraphylline (constituent of cat's claw)
• UNII-XKC69MV51V
• SCHEMBL23259271
• methyl (1S,4aS,5aS,6S,10aR)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• 7-Isomitraphylline
• Isomitraphyllin
• Isomitraphylline (constituent of cat's claw) [DSC]
• XKC69MV51V
• FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (7.ALPHA.,19.ALPHA.)-
• Q27293881
• 4963-01-3
• DA-54433
• +Expand

• InChIKey： JMIAZDVHNCCPDM-NWQITLLVSA-N
• Inchi： InChI=1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14+,18-,21-/m0/s1
• SMILES： C[C@H]1[C@H]2CN3CC[C@@]4([C@@H]3C[C@@H]2C(=CO1)C(=O)OC)c5ccccc5NC4=O

Computed Properties

• Exact Mass: 368.17400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.17360725g/mol
• Heavy Atom Count: 27
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• LogP: 2.13840
• PSA: 67.87000
• Boiling Point: 555.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 289.6±30.1 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3